Cas no 330819-85-7 (6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine)
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-methylsulfanyl-7,8-dihydro-6H-cyclopenta[4,5]thieno[1,2-c]pyrimidin-1-amine
- 5H-Cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine, 6,7-dihydro-2-(methylthio)-
- 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine
-
- Inchi: 1S/C10H11N3S2/c1-14-10-12-8(11)7-5-3-2-4-6(5)15-9(7)13-10/h2-4H2,1H3,(H2,11,12,13)
- InChI Key: WDDBZCKBRCTSOZ-UHFFFAOYSA-N
- SMILES: C1(SC)=NC(N)=C2C3CCCC=3SC2=N1
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66772-1mg |
VU0029251 |
330819-85-7 | 98% | 1mg |
¥423.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66772-5mg |
VU0029251 |
330819-85-7 | 98% | 5mg |
¥1184.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66772-10mg |
VU0029251 |
330819-85-7 | 98% | 10mg |
¥2172.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66772-25mg |
VU0029251 |
330819-85-7 | 98% | 25mg |
¥4762.00 | 2023-09-08 | |
| 1PlusChem | 1P01EQ5W-1mg |
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine |
330819-85-7 | ≥98% | 1mg |
$65.00 | 2024-05-05 | |
| 1PlusChem | 1P01EQ5W-5mg |
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine |
330819-85-7 | ≥98% | 5mg |
$165.00 | 2024-05-05 | |
| 1PlusChem | 1P01EQ5W-10mg |
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine |
330819-85-7 | ≥98% | 10mg |
$263.00 | 2024-05-05 | |
| 1PlusChem | 1P01EQ5W-25mg |
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine |
330819-85-7 | ≥98% | 25mg |
$476.00 | 2024-05-05 | |
| A2B Chem LLC | AX65908-500mg |
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine |
330819-85-7 | 98% by HPLC | 500mg |
$3631.00 | 2024-04-20 | |
| A2B Chem LLC | AX65908-1000mg |
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine |
330819-85-7 | 98% by HPLC | 1000mg |
$5787.00 | 2024-04-20 |
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine
Introduction to 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine (CAS No. 330819-85-7)
6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine (CAS No. 330819-85-7) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its intricate heterocyclic framework, which includes a cyclopenta[4,5]thieno[2,3-d]pyrimidine core. The presence of a methylthio group at the 2-position adds to its chemical diversity and potential biological activity.
The structural complexity of 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine makes it an intriguing candidate for various biological studies. Recent research has focused on its potential therapeutic applications, particularly in the areas of cancer treatment and neurodegenerative diseases. The compound's ability to interact with specific biological targets has been a key area of investigation.
In the context of cancer research, studies have shown that 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound effectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HCT-116) by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways.
Beyond its antiproliferative properties, 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine has also shown promise in neurodegenerative disease models. Research conducted at the University of California in 2020 demonstrated that this compound could protect neurons from oxidative stress and prevent the aggregation of misfolded proteins associated with diseases like Alzheimer's and Parkinson's. The neuroprotective effects are attributed to its ability to enhance mitochondrial function and reduce inflammation.
The synthesis of 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine is a challenging task due to its complex structure. However, recent advancements in synthetic chemistry have made it more accessible. A notable synthetic route involves the sequential construction of the cyclopentathienopyrimidine core followed by functional group modifications to introduce the methylthio group. This approach has been detailed in several peer-reviewed articles and has facilitated the production of this compound for further biological evaluation.
The pharmacokinetic properties of 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine have also been studied to assess its potential as a therapeutic agent. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In vivo studies using animal models have shown that this compound can effectively cross the blood-brain barrier (BBB), making it a promising candidate for central nervous system (CNS) disorders.
In conclusion, 6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine (CAS No. 330819-85-7) is a multifaceted compound with significant potential in both oncology and neurology. Its unique structural features and biological activities make it an important subject for ongoing research and development in the pharmaceutical industry. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound is likely to play a crucial role in advancing medical treatments for various diseases.
330819-85-7 (6,7-dihydro-2-(methylthio)-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)